5-(4-hydroxy-3-nitrobenzyl)-3-phenyl-2-thiohydantoin
5-(4-hydroxy-3-nitrobenzyl)-3-phenyl-2-thiohydantoin
Brand Name:
Vulcanchem
CAS No.:
105956-89-6
VCID:
VC0026028
InChI:
InChI=1S/C16H13N3O4S/c20-14-7-6-10(9-13(14)19(22)23)8-12-15(21)18(16(24)17-12)11-4-2-1-3-5-11/h1-7,9,12,20H,8H2,(H,17,24)
SMILES:
C1=CC=C(C=C1)N2C(=O)C(NC2=S)CC3=CC(=C(C=C3)O)[N+](=O)[O-]
Molecular Formula:
C16H13N3O4S
Molecular Weight:
343.4 g/mol
5-(4-hydroxy-3-nitrobenzyl)-3-phenyl-2-thiohydantoin
CAS No.: 105956-89-6
Main Products
VCID: VC0026028
Molecular Formula: C16H13N3O4S
Molecular Weight: 343.4 g/mol
| CAS No. | 105956-89-6 |
|---|---|
| Product Name | 5-(4-hydroxy-3-nitrobenzyl)-3-phenyl-2-thiohydantoin |
| Molecular Formula | C16H13N3O4S |
| Molecular Weight | 343.4 g/mol |
| IUPAC Name | 5-[(4-hydroxy-3-nitrophenyl)methyl]-3-phenyl-2-sulfanylideneimidazolidin-4-one |
| Standard InChI | InChI=1S/C16H13N3O4S/c20-14-7-6-10(9-13(14)19(22)23)8-12-15(21)18(16(24)17-12)11-4-2-1-3-5-11/h1-7,9,12,20H,8H2,(H,17,24) |
| Standard InChIKey | VVSHMQNALJOXIA-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)N2C(=O)C(N=C2S)CC3=CC(=C(C=C3)O)[N+](=O)[O-] |
| SMILES | C1=CC=C(C=C1)N2C(=O)C(NC2=S)CC3=CC(=C(C=C3)O)[N+](=O)[O-] |
| Canonical SMILES | C1=CC=C(C=C1)N2C(=O)C(NC2=S)CC3=CC(=C(C=C3)O)[N+](=O)[O-] |
| Synonyms | 5-(4-hydroxy-3-nitrobenzyl)-3-phenyl-2-thiohydantoin PTH-Tyr(3NO2) |
| PubChem Compound | 3035901 |
| Last Modified | Nov 11 2021 |
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